(dideacetoxy)vecuronium
(dideacetoxy)vecuronium
Brand Name:
Vulcanchem
CAS No.:
115952-48-2
VCID:
VC0046302
InChI:
InChI=1S/C30H53N2.BrH/c1-29-15-14-27-26(28(29)20-25(22-29)32(3)18-8-5-9-19-32)13-11-23-10-12-24(21-30(23,27)2)31-16-6-4-7-17-31;/h23-28H,4-22H2,1-3H3;1H/q+1;/p-1/t23-,24-,25+,26-,27+,28+,29-,30+;/m1./s1
SMILES:
CC12CCC3C(C1CC(C2)[N+]4(CCCCC4)C)CCC5C3(CC(CC5)N6CCCCC6)C.[Br-]
Molecular Formula:
C30H53BrN2
Molecular Weight:
521.7 g/mol
(dideacetoxy)vecuronium
CAS No.: 115952-48-2
Main Products
VCID: VC0046302
Molecular Formula: C30H53BrN2
Molecular Weight: 521.7 g/mol
| CAS No. | 115952-48-2 |
|---|---|
| Product Name | (dideacetoxy)vecuronium |
| Molecular Formula | C30H53BrN2 |
| Molecular Weight | 521.7 g/mol |
| IUPAC Name | 1-[(2R,5S,8S,9S,10S,13R,14S,16S)-10,13-dimethyl-2-piperidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-16-yl]-1-methylpiperidin-1-ium;bromide |
| Standard InChI | InChI=1S/C30H53N2.BrH/c1-29-15-14-27-26(28(29)20-25(22-29)32(3)18-8-5-9-19-32)13-11-23-10-12-24(21-30(23,27)2)31-16-6-4-7-17-31;/h23-28H,4-22H2,1-3H3;1H/q+1;/p-1/t23-,24-,25+,26-,27+,28+,29-,30+;/m1./s1 |
| Standard InChIKey | AQMVPBLWUQDAHJ-LPSBBQSESA-M |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H](C2)[N+]4(CCCCC4)C)CC[C@@H]5[C@@]3(C[C@@H](CC5)N6CCCCC6)C.[Br-] |
| SMILES | CC12CCC3C(C1CC(C2)[N+]4(CCCCC4)C)CCC5C3(CC(CC5)N6CCCCC6)C.[Br-] |
| Canonical SMILES | CC12CCC3C(C1CC(C2)[N+]4(CCCCC4)C)CCC5C3(CC(CC5)N6CCCCC6)C.[Br-] |
| Synonyms | (dideacetoxy)vecuronium (didesacetoxy)vecuronium 3,17-bisdesacetoxy vecuronium bis(desacetoxy)vecuronium ORG 8764 ORG-8764 |
| PubChem Compound | 182538 |
| Last Modified | Nov 11 2021 |
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